cis,cis-Tetradeca-5,8-dienoic acid

• CAS RN: 39039-37-7
• Molecular Formula: C14H24O2
• Molecular Weight: 224.34 g/mol
• IUPAC Name: (5Z,8Z)-tetradeca-5,8-dienoic acid
• InChI: InChI=1S/C14H24O2/c1-2-3-4-5-6-7-8-9-10-11-12-13-14(15)16/h6-7,9-10H,2-5,8,11-13H2,1H3,(H,15,16)/b7-6-,10-9-
• InChI Key: HXHZGHRLVRFQDR-HZJYTTRNSA-N
• Isomeric SMILES: CCCCC/C=C\C/C=C\CCCC(=O)O
• SMILES: CCCCCC=CCC=CCCCC(=O)O
• physical_description: Solid

Description

Cis,cis-tetradeca-5,8-dienoic acid is a straight-chain, diunsaturated, 14-carbon long-chain fatty acid with cis-double bonds at positions C-5 and C-8. It is a long-chain fatty acid and a polyunsaturated fatty acid.
Goshuyic acid, also known as goshuyate, belongs to the class of organic compounds known as long-chain fatty acids. These are fatty acids with an aliphatic tail that contains between 13 and 21 carbon atoms. Goshuyic acid is considered to be a practically insoluble (in water) and relatively neutral molecule. Goshuyic acid has been primarily detected in urine. Within the cell, goshuyic acid is primarily located in the cytoplasm, membrane (predicted from logP) and adiposome. Outside of the human body, goshuyic acid can be found in fats and oils. This makes goshuyic acid a potential biomarker for the consumption of this food product.

Scientific Research Applications

Antibiotic Properties

cis,cis-Tetradeca-5,8-dienoic acid has been identified as a constituent in enduracidins A and B, antibiotics derived from bacterial sources. Enduracidin A and B differ in their unsaturated fatty acid moieties, with cis,cis-Tetradeca-5,8-dienoic acid playing a critical role in their structure and function. These antibiotics have shown efficacy against a range of bacterial infections (Iwasaki et al., 1973).

Application in Food Irradiation

The compound has been used in the study of irradiated foods. It's involved in the identification of specific irradiation products in lipid-containing foods like meat and fruit. This application is significant for food safety and quality control processes (Hamilton et al., 1996).

Membrane Studies

In biochemistry, specifically deuteriated cis,cis-Tetradeca-5,8-dienoic acid has been used in membrane studies. It's essential for understanding the physiochemical properties of fatty acyl chains in biological membranes, which is crucial for cell biology and pharmacology research (Baenziger et al., 1987).

Study of Fatty Acid Isomerization

Research on this compound has contributed to understanding the biohydrogenation process of unsaturated fatty acids. This has implications for both biological systems and industrial applications, such as in the production of healthier fats (Kepler & Tove, 1967).